Cas no 2137688-37-8 (Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate)

• Product Name: Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate
• CAS No: 2137688-37-8
• MF: C₇H₆ClFO₄S₂
• MW: 272.701542377472
• CID: 5760336
• PubChem ID: 165606492
• Update Time: 2025-06-15

Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-728034
• 2137688-37-8
• methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate
• Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate

• Inchi： 1S/C7H6ClFO4S2/c1-3-4(8)5(6(10)13-2)14-7(3)15(9,11)12/h1-2H3
• InChI Key： JRSIFTRGWXYZJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC(=C1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 271.9380069g/mol
• Monoisotopic Mass: 271.9380069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.1Ų

Additional information on Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate

Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate (CAS No. 2137688-37-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate (CAS No. 2137688-37-8) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and reactivity. This compound, characterized by its thiophene core adorned with chloro, fluorosulfonyl, and methyl substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The< strong>fluorosulfonyl group, a key feature of this compound, imparts unique electronic and steric properties that make it an attractive building block for drug discovery. Fluorosulfonates are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in the development of novel therapeutics. The presence of the< strong>chloro substituent further enhances the reactivity of the molecule, allowing for diverse functionalization strategies such as nucleophilic substitution and cross-coupling reactions.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are integral components in many pharmacologically relevant compounds, including antiviral, antibacterial, and anticancer agents. The< strong>4-methylthiophene-2-carboxylate moiety in Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate not only contributes to the molecule's stability but also provides a handle for further derivatization, enabling the construction of complex molecular architectures.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them prime targets for therapeutic intervention. The< strong>fluorosulfonyl group has been particularly effective in designing inhibitors that exhibit high selectivity and potency. For instance, recent studies have demonstrated the utility of Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate in the development of novel inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The< strong>methyl substituent at the 4-position of the thiophene ring also contributes to the overall pharmacokinetic profile of derived compounds. Methyl groups are often introduced to improve solubility and reduce lipophilicity, which can enhance oral bioavailability. This feature is particularly important in drug development, where achieving optimal pharmacokinetic properties is essential for therapeutic efficacy.

Another area where Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate has shown promise is in the synthesis of antiviral agents. The structural motifs present in this compound have been explored in the development of inhibitors against viral proteases and polymerases. For example, derivatives of this compound have been investigated as potential inhibitors of HIV protease, a key enzyme required for viral replication. The ability to modify various functional groups on the thiophene core allows for fine-tuning of binding interactions with viral targets, leading to the discovery of novel antiviral drugs.

The< strong>3-chloro substituent on the thiophene ring provides an additional site for chemical manipulation. Chloro groups are frequently used in medicinal chemistry due to their ability to participate in various reactions while maintaining structural integrity. This allows for the introduction of additional functional groups through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, expanding the synthetic possibilities.

In conclusion, Methyl 3-chloro-5-(fluorosulfonyl)-4-methylthiophene-2-carboxylate (CAS No. 2137688-37-8) is a multifaceted intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing a wide range of biologically active compounds. As research continues to uncover new applications for thiophene derivatives, compounds like this one will undoubtedly play a pivotal role in the development of next-generation therapeutics.